(1R,2S)-2-(2-Bromophenyl)cyclopropane-1-sulfonyl chloride

• IUPAC Name: (1R,2S)-2-(2-bromophenyl)cyclopropane-1-sulfonyl chloride
• InChI: InChI=1S/C9H8BrClO2S/c10-8-4-2-1-3-6(8)7-5-9(7)14(11,12)13/h1-4,7,9H,5H2/t7-,9+/m0/s1
• InChI Key: SLMQTPKUQBXQRT-IONNQARKSA-N
• Canonical SMILES: C1C(C1S(=O)(=O)Cl)C2=CC=CC=C2Br
• Isomeric SMILES: C1[C@H]([C@@H]1S(=O)(=O)Cl)C2=CC=CC=C2Br
• Molecular Formula: C9H8BrClO2S
• Molecular Weight: 295.58 g/mol

Description

“(1R,2S)-2-(2-Bromophenyl)cyclopropane-1-sulfonyl chloride” is a chemical compound with the CAS Number: 2022680-12-0. It has a molecular weight of 295.58.

Molecular Structure Analysis

The Inchi Code for this compound is 1S/C9H8BrClO2S/c10-8-4-2-1-3-6 (8)7-5-9 (7)14 (11,12)13/h1-4,7,9H,5H2/t7-,9+/m0/s1. This code provides a unique identifier for the molecular structure of the compound.

Scientific Research Applications

Acylations and Aldol-Type Reactions

• Research Insights : Cyclopropyl α-sulfonyl carbanions derived from similar compounds to (1R,2S)-2-(2-Bromophenyl)cyclopropane-1-sulfonyl chloride have been utilized in acylations and aldol-type reactions. These reactions yield high product specificity and selectivity, indicating the potential of these compounds in precise synthetic applications (Tanikaga, Yamada, Nishikawa, & Matsui, 1998).

Nucleophilic Substitutions Catalyzed by Palladium(0)

• Research Insights : Similar cyclopropane compounds are used in regioselective nucleophilic substitutions catalyzed by palladium(0). This demonstrates their utility in creating complex organic structures and in the study of reaction mechanisms (Stolle, Ollivier, Piras, Salaün, & Meijere, 1992).

Asymmetric Synthesis of Amino Acid Derivatives

• Research Insights : The compound is also valuable in the asymmetric synthesis of amino acid derivatives, demonstrating its role in creating biologically relevant molecules with high enantiomeric purity (Lou, Cunière, Su, & Hobson, 2013).

Stereoselective Synthesis of Sulfone-Substituted Cyclopropanes

• Research Insights : Research has shown the potential of similar compounds in the stereoselective synthesis of sulfone-substituted cyclopropanes. This is significant for the development of molecules with specific spatial configurations, which is crucial in pharmaceutical chemistry (Yamazaki, Yanase, Tanigawa, Yamabe, & Tamura, 1999).

Synthesis of Sulfonyl Chlorides

• Research Insights : This class of compounds has been used in the synthesis of various sulfonyl chlorides, which are important intermediates in organic synthesis (Kim, Ko, & Kim, 1992).

Asymmetric Radical Reactions

• Research Insights : The compound is applicable in asymmetric radical reactions, particularly in the addition of sulfonyl chloride to certain substrates, illustrating its potential in catalyzing stereoselective transformations (Kameyama & Kamigata, 1989).

Safety and Hazards

For safety information, it’s recommended to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.